Cas no 1804361-72-5 (2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804361-72-5
• MF: C₈H₃F₇INO
• MW: 389.008818864822
• CID: 4837265
• Update Time: 2025-08-02

2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F7INO/c9-2-5-3(7(10,11)12)1-4(16)6(17-5)18-8(13,14)15/h1H,2H2
• InChI Key： AVZDMGQMIFNVNH-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CF)C(C(F)(F)F)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Additional information on 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Guide to 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804361-72-5)

2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804361-72-5) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to a class of halogenated heterocycles, which are increasingly sought after due to their unique electronic properties and reactivity. The presence of multiple fluorine and iodine substituents enhances its potential as a building block in drug discovery and material science.

The molecular structure of 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine features a pyridine ring substituted with a fluoromethyl group at the 2-position, an iodo substituent at the 5-position, and trifluoromethoxy and trifluoromethyl groups at the 6- and 3-positions, respectively. This arrangement imparts unique physicochemical properties, such as enhanced lipophilicity and metabolic stability, making it valuable in medicinal chemistry.

One of the key applications of this compound is in the development of next-generation pharmaceuticals. Researchers are particularly interested in its potential as a bioisostere for improving drug bioavailability and target selectivity. The fluorine and iodine atoms play a crucial role in modulating the compound's interaction with biological targets, which is why it is frequently explored in PET (Positron Emission Tomography) tracer development and kinase inhibitor design.

In agrochemical research, 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is investigated for its potential as a pesticide intermediate. The trifluoromethoxy group is known to enhance the pesticidal activity of compounds, making this derivative a candidate for novel crop protection agents. Its stability under environmental conditions also adds to its appeal for sustainable agriculture applications.

The synthesis of 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves multi-step organic reactions, including halogenation, fluorination, and heterocyclic coupling. Due to the complexity of its structure, high-purity batches are typically produced under controlled laboratory conditions. Researchers often seek this compound from specialized suppliers who guarantee high analytical purity (≥95% by HPLC) for reliable experimental results.

Market trends indicate a growing demand for fluorinated pyridine derivatives, driven by advancements in precision medicine and green chemistry. The unique properties of 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine position it as a valuable reagent in both academic and industrial research. Its CAS number, 1804361-72-5, is frequently searched in chemical databases, reflecting its relevance in contemporary scientific studies.

For researchers working on fluorine chemistry or heterocyclic compounds, this pyridine derivative offers exciting opportunities. Its compatibility with modern cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) makes it versatile for structural diversification. Additionally, its potential in radiopharmaceuticals is an emerging area of interest, particularly for developing diagnostic agents targeting neurological disorders.

Storage and handling recommendations for 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine include keeping it in a cool, dry place away from light. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when handling halogenated organic compounds. Researchers are advised to consult the material's SDS (Safety Data Sheet) for specific guidelines.

In summary, 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804361-72-5) represents an important fluorinated building block with diverse applications across multiple scientific disciplines. Its structural complexity and functional group diversity make it a compound of significant interest for researchers exploring medicinal chemistry, agrochemical development, and advanced material synthesis.